Biphenyls and derivatives

Biphenyls, also known as diphenyl or diphenylbenzene, are organic compounds composed of two phenyl rings fused together. They exhibit unique properties due to their aromatic nature and the conjugated system formed between the two benzene rings. Biphenyls are widely used in various applications including solvents, pharmaceuticals, dyes, and flame retardants. Biphenyl derivatives can be obtained through a variety of synthetic routes such as substitution reactions (halogenation, nitration, sulfonation), coupling reactions, and alkylation. These modifications enable the tuning of physical and chemical properties to suit specific applications. For instance, brominated biphenyls are used in flame retardants due to their high thermal stability and reactivity with halogens. In industrial settings, biphenyls and their derivatives are essential components in polymer synthesis, where they act as chain extenders or crosslinking agents. Additionally, these compounds find applications in the production of electronic materials, adhesives, and lubricants. Due to their versatile nature, biphenyls continue to be a focal point for research and development in various fields.